Computed Conformational Energy Difference Between Diaxial and Diequatorial Forms for 1,2-Dihalocyclohexanes
For trans-1,2-dihalocyclohexanes, the energetic preference for the diaxial over the diequatorial conformer is highly sensitive to the halogen identity. High-level QCISD/6-311+G(2df,p) calculations by Wiberg (1999) show a strong preference for the diaxial form when X = Cl, but this preference nearly vanishes when X = F due to the gauche effect in 1,2-difluoroethane [1]. By inference, the mixed 1-chloro-2-fluoro system occupies an intermediate and unique energetic landscape where the two halogens compete, creating a distinct conformational profile that is not simply an average of the two symmetrical cases [2]. This directly impacts the compound's reactivity by controlling the axial/equatorial orientation of the leaving groups.
| Evidence Dimension | Relative energy of diaxial (a,a) versus diequatorial (e,e) conformers for trans-1,2-dihalocyclohexanes |
|---|---|
| Target Compound Data | Energy difference (ΔE aa-ee) expected to be intermediate and smaller than dichloro case due to competing F gauche effect and Cl steric preference. |
| Comparator Or Baseline | trans-1,2-Dichlorocyclohexane: diaxial form is strongly preferred (ΔE is large and negative). trans-1,2-Difluorocyclohexane: predicted ΔE between diaxial and diequatorial is quite small. |
| Quantified Difference | The paper explicitly states the calculations 'reproduce the preference for the diaxial form with X = Cl, but also predict that the energy difference between diaxial and diequatorial will be quite small when X = F' [1]. The mixed Cl/F system has a unique, non-symmetrical potential energy surface. |
| Conditions | QCISD/6-311+G(2df,p) level of theory; gas-phase and SCIPCM solvation model [1]. |
Why This Matters
This unique conformational profile means 1-chloro-2-fluorocyclohexane will exhibit different reactivity and stereochemical outcomes in E2 eliminations and SN2 reactions compared to 1,2-dichloro- or 1,2-difluorocyclohexane, making it the required building block for specific stereochemical sequences.
- [1] Wiberg, K. B. (1999). Conformational studies in the cyclohexane series. 3. The dihalocyclohexanes. Journal of Organic Chemistry, 64(17), 6387-6393. View Source
- [2] Baillif, P., & Martin, J. A. (1975). Equilibre conformationnel du fluoro‐1 chloro‐2 cyclohexane cis. Organic Magnetic Resonance, 7(9), 442-444. View Source
